molecular formula C17H15FN2O2S B8630496 4-[2-(4-Fluorophenyl)pyrrol-1-YL]-N-methylbenzenesulfonamide CAS No. 189501-10-8

4-[2-(4-Fluorophenyl)pyrrol-1-YL]-N-methylbenzenesulfonamide

Cat. No.: B8630496
CAS No.: 189501-10-8
M. Wt: 330.4 g/mol
InChI Key: IJTOZRCITTULPA-UHFFFAOYSA-N
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Description

4-[2-(4-Fluorophenyl)pyrrol-1-YL]-N-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C17H15FN2O2S and its molecular weight is 330.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

189501-10-8

Molecular Formula

C17H15FN2O2S

Molecular Weight

330.4 g/mol

IUPAC Name

4-[2-(4-fluorophenyl)pyrrol-1-yl]-N-methylbenzenesulfonamide

InChI

InChI=1S/C17H15FN2O2S/c1-19-23(21,22)16-10-8-15(9-11-16)20-12-2-3-17(20)13-4-6-14(18)7-5-13/h2-12,19H,1H3

InChI Key

IJTOZRCITTULPA-UHFFFAOYSA-N

Canonical SMILES

CNS(=O)(=O)C1=CC=C(C=C1)N2C=CC=C2C3=CC=C(C=C3)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 3-(5,5-dimethyl-1,3-dioxan-2-yl)-1-(4-fluorophenyl)propan-1-one (Step 4) (400 mg, 1.5 mmol), 4-[(N-methylamino)sulfonyl]aniline (Step 6) (308 mg, 1.65 mmol) and p-toluenesulfonic acid (40 mg) in toluene (80 ml) was heated to reflux for 48 hr. The reaction mixture was cooled, filtered and concentrated. The crude yellowish solid (760 mg) was chromatographed (silica gel, hexane/ethyl acetate 7/3) to give 4-[2-(4-fluorophenyl)-1H-pyrrol-1-yl]-N-methylbenzenesulfonamide (198 mg, 40%) as a white solid: mp (DSC) 174° C. Anal Calc'd. for C17H15N2FO2S 0.25 H2O: C, 60.97; H, 4.67; N, 8.37. Found: C, 60.86; H, 4.56; N, 8.01.
Name
3-(5,5-dimethyl-1,3-dioxan-2-yl)-1-(4-fluorophenyl)propan-1-one
Quantity
400 mg
Type
reactant
Reaction Step One
Quantity
308 mg
Type
reactant
Reaction Step One
Quantity
40 mg
Type
reactant
Reaction Step One
Quantity
80 mL
Type
solvent
Reaction Step One

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